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Compound of Interest

Compound Name: EPQpPYEEIPIYL

Cat. No.: B8220887

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive information on the procurement, handling, and
experimental use of the phosphopeptide EPQpYEEIPIYL. This peptide is a valuable tool for
studying Src family kinase signaling and for the development of targeted therapeutics.

Product Information and Purchasing

EPQpPYEEIPIYL is a synthetic phosphopeptide that acts as a high-affinity ligand for the Src
Homology 2 (SH2) domain of Src family kinases.[1][2][3][4][5][6] Its sequence is derived from
the hamster polyoma middle T antigen.[3] By binding to the SH2 domain, EPQpYEEIPIYL
activates Src family members such as Lck, Hck, and Fyn.[1][2][5][6]

Supplier and Purchasing Details

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8220887?utm_src=pdf-interest
https://www.benchchem.com/product/b8220887?utm_src=pdf-body
https://www.benchchem.com/product/b8220887?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8988011/
https://pdfs.semanticscholar.org/bd92/5db747996115d88b2766112b65548468cca8.pdf
https://pubs.rsc.org/en/content/articlepdf/2017/ra/c7ra07445j
https://pubmed.ncbi.nlm.nih.gov/9383377/
https://www.protocols.io/view/in-vitro-kinase-assay-4r3l225xjl1y/v1
https://pubs.acs.org/doi/pdf/10.1021/acssynbio.5c00275?ref=article_openPDF
https://pubs.rsc.org/en/content/articlepdf/2017/ra/c7ra07445j
https://www.benchchem.com/product/b8220887?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8988011/
https://pdfs.semanticscholar.org/bd92/5db747996115d88b2766112b65548468cca8.pdf
https://www.protocols.io/view/in-vitro-kinase-assay-4r3l225xjl1y/v1
https://pubs.acs.org/doi/pdf/10.1021/acssynbio.5c00275?ref=article_openPDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Catalog . . . .
Supplier Purity Available Sizes Price (USD)
Number
$350 (1mg),
AdooQ 1mg, 5mg,
o A22813 >99% (HPLC) $875 (5mg),
Bioscience 10mg, Bulk
$1,245 (10mg)[1]
AbMole -~ N Contact for
o M43968 Not specified Not specified o
BioScience pricing
Santa Cruz Contact for
) sc-3052 >96% Not specified o
Biotechnology pricing[3]
MedChemExpres -
HY-P3279 Not specified 1mg $400 (1mg)[4]
s
] -~ N Contact for
DC Chemicals DC45769 Not specified Not specified

pricing

Note: Prices are subject to change. Please refer to the supplier's website for the most current
information.

Chemical Properties

Property Value

CAS Number 147612-86-0[1]
Molecular Formula C66H97N12024P[1]
Molecular Weight 1473.52 g/mol [1]
Sequence EPQpPYEEIPIYL

Storage and Stability

Store the lyophilized peptide at -20°C, desiccated.[1] In its lyophilized form, EPQpYEEIPIYL is
stable for up to 36 months.[1] For use, reconstitute the peptide in a suitable solvent (e.g., sterile
water or buffer). Once in solution, store at -20°C and use within one month to avoid loss of
potency.[1] It is recommended to aliquot the solution to avoid multiple freeze-thaw cycles.[1]
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Biological Activity and Signaling Pathway

EPQpYEEIPIYL functions as an activator of Src family kinases. The mechanism of activation
involves the binding of the phosphotyrosine residue within the peptide to the SH2 domain of an
inactive Src kinase. This interaction displaces the kinase's own C-terminal phosphotyrosine
from the SH2 domain, leading to a conformational change that activates the kinase domain.

Inactive State Activation

Binds to Conformational Phosphorylates
EPQpYEEIPIYL SH2 domain Inactive Src Kinase Change P Substrates Downstream Signaling
(Phosphopeptide) (C-terminal pY bound to SH2) (e.g., proliferation, survival)

Click to download full resolution via product page

Caption: Activation of Src Kinase by EPQpYEEIPIYL.

Experimental Protocols

The following are generalized protocols for common experiments involving EPQpYEEIPIYL.
Researchers should optimize these protocols for their specific experimental systems.

In Vitro Src Kinase Activation Assay

This protocol describes a method to measure the activation of a Src family kinase by
EPQpPYEEIPIYL in a cell-free system.
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Prepare Reagents:
- Src Kinase
- EPQpYEEIPIYL
- Kinase Buffer
-ATP
- Substrate

'

Pre-incubate Src Kinase
with EPQpYEEIPIYL

Initiate Kinase Reaction

(Add ATP and Substrate)

( Incubate at 30°C )

Stop Reaction

Detect Substrate Phosphorylation
(e.g., Luminescence, Fluorescence, Western Blot)

Analyze Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for EPQpYEEIPIYL].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8220887#epqpyeeipiyl-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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